Cas no 2248399-35-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
- EN300-6521204
- 2248399-35-9
-
- Inchi: 1S/C21H16N2O4/c1-13(10-15-12-22-11-14-6-2-3-7-16(14)15)21(26)27-23-19(24)17-8-4-5-9-18(17)20(23)25/h2-9,11-13H,10H2,1H3
- InChI Key: FZOUYUFSOHPVFG-UHFFFAOYSA-N
- SMILES: O(C(C(C)CC1C=NC=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 360.11100700g/mol
- Monoisotopic Mass: 360.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 76.6Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6521204-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 0.05g |
$959.0 | 2025-03-14 | |
| Enamine | EN300-6521204-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 0.1g |
$1005.0 | 2025-03-14 | |
| Enamine | EN300-6521204-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 0.25g |
$1051.0 | 2025-03-14 | |
| Enamine | EN300-6521204-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 0.5g |
$1097.0 | 2025-03-14 | |
| Enamine | EN300-6521204-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 1.0g |
$1142.0 | 2025-03-14 | |
| Enamine | EN300-6521204-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 2.5g |
$2240.0 | 2025-03-14 | |
| Enamine | EN300-6521204-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 5.0g |
$3313.0 | 2025-03-14 | |
| Enamine | EN300-6521204-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate |
2248399-35-9 | 95.0% | 10.0g |
$4914.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and an isoquinoline substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.
The isoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the 1,3-dioxo group enhances the compound's reactivity and stability, while the isoquinoline substituent adds additional pharmacological activity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent studies have highlighted the antiproliferative and anti-inflammatory properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation.
Moreover, this compound has shown promising results in preclinical models of inflammatory diseases. Its anti-inflammatory effects are attributed to its ability to downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality—antiproliferative and anti-inflammatory—makes it an attractive candidate for the development of multi-target drugs that can address complex diseases with multiple etiologies.
In terms of pharmacokinetics, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate exhibits favorable properties such as good solubility and permeability. These characteristics are essential for ensuring adequate bioavailability and therapeutic efficacy when administered in vivo. Preclinical studies have also indicated that the compound has low toxicity profiles in animal models, suggesting a favorable safety margin for further clinical development.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate involves a series of well-established organic reactions. Key steps include the formation of the isoindoline core through cyclization reactions and the introduction of the isoquinoline substituent via coupling reactions. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.
One of the notable applications of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that 1,3-dioxoisoindoline derivatives can cross the blood-brain barrier (BBB) and exert neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. The presence of the isoquinoline moiety further enhances these neuroprotective properties by modulating specific receptors involved in neuroinflammation.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9) represents a promising lead compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting cancer, inflammatory diseases, and neurodegenerative disorders. Ongoing research aims to optimize its structure for enhanced potency and selectivity, paving the way for potential therapeutic applications in clinical settings.
2248399-35-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)